4-(butan-2-yl)-N-methyl-1,3-thiazol-2-amine

• IUPAC Name: 4-butan-2-yl-N-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H14N2S/c1-4-6(2)7-5-11-8(9-3)10-7/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key: ALTAXXCEOOIOEX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CSC(=N1)NC
• Molecular Formula: C8H14N2S
• DSSTOX Substance ID: DTXSID001258785
• Molecular Weight: 170.28 g/mol
• CAS No.: 1258650-61-1

Description

4-(butan-2-yl)-N-methyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C8H14N2S and its molecular weight is 170.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Quantum Theory and Crystallography Insights

Noncovalent Interactions in Thiadiazole Derivatives : Research on adamantane-1,3,4-thiadiazole derivatives, closely related to the target compound, has provided significant insights into the nature of noncovalent interactions. These studies, utilizing crystallography and Quantum Theory of Atoms in Molecules (QTAIM), have highlighted the importance of N–H⋯N hydrogen bonds and other interactions in stabilizing crystal structures. Such insights are crucial for designing compounds with desired crystalline properties for pharmaceuticals and materials science (El-Emam et al., 2020).

Catalysis and Synthetic Applications

Thiazolium Carbene Catalysts for CO2 Fixation : Thiazolium carbene catalysts, derived from structures similar to the target compound, have been utilized for the N-formylation and N-methylation of amines using CO2 as the carbon source. This process represents a sustainable approach for synthesizing valuable products, indicating the potential of related thiazole compounds in catalysis and green chemistry (Das et al., 2016).

Antimicrobial and Antitumor Activity

Antitumor Activity of Thiadiazole Derivatives : Some thiadiazole derivatives have shown promising antitumor activity. For example, compounds with specific structural modifications have demonstrated cytotoxic effects against cancer cell lines, suggesting the potential of 4-(butan-2-yl)-N-methyl-1,3-thiazol-2-amine derivatives in cancer research (Ye Jiao et al., 2015).

Corrosion Inhibition

Thiazole Derivatives as Corrosion Inhibitors : Research into thiazole and thiadiazole derivatives has explored their effectiveness as corrosion inhibitors for metals like iron. These studies provide a foundation for developing new corrosion inhibitors based on the structural motifs found in this compound, which could have applications in material protection and industrial processes (Kaya et al., 2016).

Molecular Dynamics and Computational Chemistry

Molecular Dynamics of Aminothiazole Derivatives : Aminothiazole compounds, including those structurally related to the target molecule, have been the subject of synthesis and computational studies to understand their properties and interactions at the molecular level. These insights are valuable for the design of new compounds with targeted physical and chemical properties for use in various scientific and industrial applications (Adeel et al., 2017).

Mechanism of Action

Target of action

The targets of a compound depend on its structure and functional groups. For instance, thiazole derivatives are known to have a wide range of biological activities and can interact with various enzymes and receptors in the body .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. For example, the presence of a butyl group might influence the compound’s lipophilicity, which could affect its absorption and distribution .